Cas no 952-10-3 (2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride)

2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride structure
952-10-3 structure
Product Name:2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride
CAS No:952-10-3
MF:C8H5ClN2O4S
MW:260.654299497604
MDL:MFCD13187318
CID:797385
PubChem ID:4983738
Update Time:2024-10-25

2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride
    • 6-Quinoxalinesulfonylchloride, 1,2,3,4-tetrahydro-2,3-dioxo-
    • 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride(SALTDATA: FREE)
    • 1,2,3,4-Tetrahydro-2,3-dioxo-6-quinoxalinesulfonyl chloride (ACI)
    • 2,3-Dihydroxyquinoxaline-6-sulfonyl chloride
    • 2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl chloride
    • 6-Chlorosulfonyl-1,4-dihydro-2,3-quinoxalinedione
    • ALBB-005260
    • 952-10-3
    • LS-01985
    • 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride, AldrichCPR
    • AKOS000200830
    • CS-0188487
    • 6-Quinoxalinesulfonoyl chloride, 1,2,3,4-tetrahydro-2,3-dioxo-
    • AKOS005136050
    • SCHEMBL2194658
    • 2,3-Dihydroxy-quinoxaline-6-sulfonyl chloride
    • STK880384
    • STK503315
    • 2,3-DIOXO-1,2,3,4-TETRAHYDROQUINOXALINE-6-SULFONYLCHLORIDE
    • SCHEMBL8555149
    • MFCD13187318
    • DTXSID60407238
    • 2,3-dihydroxy-6-quinoxalinesulfonyl chloride
    • E76990
    • EN300-26356
    • 1,2,3,4-tetrahydro-2,3-dioxo-6-quinoxalinesulfonyl chloride
    • MDL： MFCD13187318
    • Inchi： 1S/C8H5ClN2O4S/c9-16(14,15)4-1-2-5-6(3-4)11-8(13)7(12)10-5/h1-3H,(H,10,12)(H,11,13)
    • InChI Key： VJHXFHCNOUEKQY-UHFFFAOYSA-N
    • SMILES： O=C1C(=O)NC2C(=CC=C(S(Cl)(=O)=O)C=2)N1

Computed Properties

  • Exact Mass: 259.9658555g/mol
  • Monoisotopic Mass: 259.9658555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.649
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.615

2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D487840-10mg
2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl Chloride
 952-10-3
10mg
 $ 50.00 2022-06-05
TRC
D487840-50mg
2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl Chloride
 952-10-3
50mg
 $ 95.00 2022-06-05
TRC
D487840-100mg
2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl Chloride
 952-10-3
100mg
 $ 135.00 2022-06-05
Chemenu
CM115866-1g
2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride
 952-10-3 95%
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 $240 2021-08-06
Chemenu
CM115866-250mg
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 952-10-3 95%
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Chemenu
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Chemenu
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 952-10-3 95%
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eNovation Chemicals LLC
Y1254723-1g
6-Quinoxalinesulfonylchloride, 1,2,3,4-tetrahydro-2,3-dioxo-
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abcr
AB302453-500 mg
2,3-Dihydroxy-quinoxaline-6-sulfonyl chloride; 95%
 952-10-3
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abcr
AB302453-1 g
2,3-Dihydroxy-quinoxaline-6-sulfonyl chloride; 95%
 952-10-3
1 g
 €362.50 2023-07-20

2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride Production Method

Production Method 1

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid
Reference
Preparation of sulfonamides as Eis inhibitors useful in therapy of drug resistant bacterial infections
, United States, , ,

Production Method 2

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  12 h, reflux; reflux → rt
1.2 Solvents: Water ;  cooled
Reference
Sulfonamide-Based Inhibitors of Aminoglycoside Acetyltransferase Eis Abolish Resistance to Kanamycin in Mycobacterium tuberculosis
Garzan, Atefeh; Willby, Melisa J.; Green, Keith D.; Gajadeera, Chathurada S.; Hou, Caixia; et al, Journal of Medicinal Chemistry, 2016, 59(23), 10619-10628

Production Method 3

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  rt; 8 h, 110 °C; cooled
Reference
Synthesis and neuropharmacological activity of some quinoxalinone derivatives
Olayiwola, G.; Obafemi, C. A.; Taiwo, F. O., African Journal of Biotechnology, 2007, 6(6), 777-786

Production Method 4

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  8 h, 110 °C
Reference
Synthesis and Antimicrobial Activity of Some 2(1H)-Quinoxalinone-6-sulfonyl Derivatives
Obafemi, Craig; Akinpelu, D., Phosphorus, 2005, 180(8), 1795-1807

Production Method 5

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  5 h, reflux
1.2 Reagents: Water ;  cooled
Reference
Synthesis, characterization and in-vitro antibacterial and antifungal activity of some derivatives of quinoxaline-2,3(1H,4H)-dione
Raveendra, Reddy J.; Satyanarayana, S. V.; Geetha, Vani M., Inventi Impact: Med Chem, 2013, (4), 206-210

Production Method 6

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid
Reference
Design, green synthesis and reactions of 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6 sulfonohydrazide derivatives
Taiwo, Festus O.; Obafemi, Craig A., International Journal of Physical Sciences, 2021, 16(4),

Production Method 7

952-10-3 952-10-3
Reaction Conditions
Reference
Synthesis of some sulfonamide derivatives with potential antibacterial activity
El-Din, Nabaweya Sharaf, Chemistry of Heterocyclic Compounds (New York)(Translation of Khimiya Geterotsiklicheskikh Soedinenii), 2000, 36(4), 449-454

Production Method 8

952-10-3 952-10-3
Reaction Conditions
Reference
Synthesis of some sulfonamide derivatives with potential antibacterial activity
El-Din, Nabaweya Sharaf, Oriental Journal of Chemistry, 1999, 15(2), 223-228

Production Method 9

952-10-3 952-10-3
Reaction Conditions
Reference
Glycine receptor antagonists for treatment of neuronal loss and neurodegenerative diseases
, World Intellectual Property Organization, , ,

Production Method 10

144-62-7 144-62-7
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Chlorosulfonic acid
Reference
Design, synthesis, antimicrobial activity and molecular docking studies of some novel di-substituted sulfonylquinoxaline derivatives
Ammar, Yousry A.; Farag, Awatef A.; Ali, Abeer M.; Ragab, Ahmed; Askar, Ahmed A.; et al, Bioorganic Chemistry, 2020, 104,

Production Method 11

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  12 h, reflux
Reference
Preparation of sulfonamide compounds useful as Eis inhibitors
, United States, , ,

Production Method 12

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  30 min, 0 - 5 °C; 60 min, 0 - 5 °C; 60 °C
Reference
Synthesis and properties of S-esters of 2,3-dioxo-1,2,3,4-tetrahydro-6-quinoxalinethiosulfonic acid
Lubenets, V. I.; Vasilyuk, S. V.; Goi, O. V.; But, S. O.; Chernega, O. M.; et al, Zhurnal Organichnoi ta Farmatsevtichnoi Khimii, 2007, 5(3), 56-63

Production Method 13

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  0 °C; 10 h, rt
Reference
Synthesis and characterization of some novel quinoxaline-2,3-dione derivatives. A preliminary investigation on their activity against a human epithelial carcinoma cell line
Jubie, Selvaraj; Gayathri, Rajamanickam; Srividya, Ammayappan Rajam; Kalirajan, Rajagopal; Prabitha, Prabakaran; et al, Letters in Drug Design & Discovery, 2011, 8(4), 317-320

Production Method 14

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  5 h, reflux
Reference
Synthesis, antibacterial and antihyperglycemic activity of some new 6-substituted quinoxaline-2,3(1H,4H)-diones
Pawar, P. Y.; Bhise, S. B., Acta Ciencia Indica, 2006, 32(3), 203-208

Production Method 15

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  5 h, reflux
Reference
Synthesis, antibacterial and anti-hyperglycemic activity of some 6-substituted quinoxaline-2,3-diones
Pawar, Pratap Y.; Bhise, Satish B., Asian Journal of Chemistry, 2007, 19(2), 1473-1481

Production Method 16

15804-19-0 15804-19-0
952-10-3 952-10-3
Reaction Conditions
Reference
Product class 15: quinoxalines
Gobec, S.; Urleb, U., Science of Synthesis, 2004, 16, 845-911

Production Method 17

952-10-3 952-10-3
Reaction Conditions
Reference
Focused library of heterocyclylsulfinic acids and their derivatives with kinase inhibitory activity
, Russian Federation, , ,

Production Method 18

952-10-3 952-10-3
Reaction Conditions
Reference
1,4-Dihydroquinoxaline-2,3-diones as glycine receptor antagonists and their use as analgesics, anticonvulsants, neuroprotectants, and sedative-hypnotics
, United States, , ,

Production Method 19

952-10-3 952-10-3
Reaction Conditions
Reference
Synthesis and biological activity of some new 2,3-dihydroxyquinoxaline-6-sulfonyl amino acids and dipeptide derivatives
El-Naggar, A. M.; Kora, F. A.; El-Sayed, R. A., Journal of the Serbian Chemical Society, 1986, 51(9-10), 441-7

2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride Raw materials

2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride Preparation Products

2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride Suppliers

Amadis Chemical Company Limited
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(CAS:952-10-3)2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride
Order Number:A1068158
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:39
Price ($):278.0
Email:sales@amadischem.com

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952-10-3 (2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:952-10-3)2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride
A1068158
Purity:99%
Quantity:5g
Price ($):278.0
Email